(E)-2-(4-cinnamamidophenyl)-N-(2-methoxyethyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-2-[4-[[(E)-3-phenylprop-2-enoyl]amino]phenyl]tetrazole-5-carboxamide
• InChI: InChI=1S/C20H20N6O3/c1-29-14-13-21-20(28)19-23-25-26(24-19)17-10-8-16(9-11-17)22-18(27)12-7-15-5-3-2-4-6-15/h2-12H,13-14H2,1H3,(H,21,28)(H,22,27)/b12-7+
• InChI Key: OVPNWCMHXIRTTM-KPKJPENVSA-N
• Canonical SMILES: COCCNC(=O)C1=NN(N=N1)C2=CC=C(C=C2)NC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: COCCNC(=O)C1=NN(N=N1)C2=CC=C(C=C2)NC(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C20H20N6O3
• Molecular Weight: 392.4 g/mol

Description

(E)-2-(4-cinnamamidophenyl)-N-(2-methoxyethyl)-2H-tetrazole-5-carboxamide is a tetrazole-based compound that has gained attention in recent years due to its potential therapeutic applications. This compound is a member of the tetrazole family, which is known for its diverse biological activities. In

Scientific Research Applications

Antitumor Applications

Tetrazole derivatives, such as imidazotetrazines, have been studied for their antitumor properties. These compounds, through specific reactions and decompositions, have shown curative activity against certain types of leukemia, suggesting a potential pathway for prodrug modifications in cancer treatment (Stevens et al., 1984).

Cytotoxicity and Antiallergic Properties

Research on novel synthetic routes has led to the discovery of compounds with significant cytotoxic activity against various cancer cell lines, indicating their potential use in chemotherapy. Additionally, certain carboxamide derivatives have been explored for their antiallergic potential, inhibiting histamine release and potentially serving as antiallergy agents (Hassan et al., 2014), (Unangst et al., 1989).

Anti-Inflammatory and Analgesic Agents

Derivatives derived from similar structural frameworks have been synthesized and evaluated for their anti-inflammatory and analgesic activities. This research suggests the potential of such compounds in developing new therapeutic agents for treating inflammation and pain (Abu‐Hashem et al., 2020).

Antiprotozoal Agents

Dicationic imidazo[1,2-a]pyridines and related compounds have been synthesized and shown potent in vitro activity against protozoal pathogens. This suggests a potential application in the development of new treatments for protozoal infections (Ismail et al., 2004).